N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine

• IUPAC Name: N-[[2-(2,3-difluoro-4-methylphenoxy)pyridin-3-yl]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C17H14F2N4O/c1-11-5-6-13(15(19)14(11)18)24-16-12(4-2-7-20-16)10-23-17-21-8-3-9-22-17/h2-9H,10H2,1H3,(H,21,22,23)
• InChI Key: HJJMQBBJXUCVHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)OC2=C(C=CC=N2)CNC3=NC=CC=N3)F)F
• Molecular Formula: C17H14F2N4O
• Molecular Weight: 328.32 g/mol

Description

N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine, also known as compound X, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine X involves the inhibition of a specific enzyme that is involved in the regulation of cellular processes. This enzyme plays a critical role in the growth and survival of cancer cells, making it a potential target for cancer therapy. By inhibiting this enzyme, this compound X can effectively block the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have potent inhibitory effects on cancer cells both in vitro and in vivo. Studies have demonstrated that this compound X can effectively block the growth and proliferation of cancer cells, leading to a reduction in tumor size and improved survival rates. In addition, this compound X has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine X is its potent inhibitory effects on cancer cells. This makes it a promising candidate for cancer therapy. However, there are also some limitations associated with the use of this compound X in lab experiments. For example, the complex synthesis method and the high cost of production make it difficult to scale up production for large-scale experiments. In addition, the potential side effects of this compound X on normal cells and tissues need to be carefully evaluated.

Future Directions

There are several future directions for research on N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine X. One potential area of research is the development of more efficient and cost-effective synthesis methods. This would allow for larger-scale production of this compound X, which could facilitate its use in preclinical and clinical trials. Another area of research is the evaluation of the potential side effects of this compound X on normal cells and tissues. This would help to determine the safety and efficacy of this compound X as a potential therapeutic agent. Finally, further studies are needed to explore the potential applications of this compound X in the treatment of other diseases, such as inflammatory diseases and neurological disorders.
Conclusion:
In conclusion, this compound X is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. The synthesis method of this compound X is a complex process that requires careful attention to detail and precise control of reaction conditions. Compound X has been shown to have potent inhibitory effects on cancer cells both in vitro and in vivo, making it a promising candidate for cancer therapy. However, there are also some limitations associated with the use of this compound X in lab experiments, and further research is needed to evaluate its safety and efficacy.

Synthesis Methods

The synthesis of N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine X involves a multi-step process that begins with the reaction of 2,3-difluoro-4-methylphenol with 3-chloromethylpyridine. This reaction yields an intermediate product, which is subsequently reacted with 2-aminopyrimidine to form this compound X. The overall synthesis method is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

Compound X has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that N-{[2-(2,3-difluoro-4-methylphenoxy)-3-pyridinyl]methyl}-2-pyrimidinamine X has potent inhibitory effects on a specific enzyme that is involved in the regulation of cellular processes. This enzyme is overexpressed in certain types of cancer cells, making it a potential target for cancer therapy.